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Compound of Interest

Compound Name: DL-Threonine

Cat. No.: B559538 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of DL-Threonine
in a laboratory setting. While DL-Threonine is not classified as a hazardous substance under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

responsible disposal is crucial for maintaining a safe laboratory environment and ensuring

regulatory compliance.[1][2][3]

Initial Assessment and Waste Identification
The first step in any chemical disposal procedure is to confirm the identity and hazard

classification of the substance.

Consult the Safety Data Sheet (SDS): The SDS for DL-Threonine consistently indicates that

it does not meet the criteria for classification as a hazardous substance.[1][2] It is not

considered to be flammable, corrosive, reactive, or toxic.[4]

Check for Contamination: If the DL-Threonine waste is mixed with other chemicals, the

entire mixture must be treated as hazardous waste, and the disposal procedure for the most

hazardous component must be followed.[5]

Non-Hazardous Waste Disposal Procedure
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For pure, uncontaminated DL-Threonine, the following disposal procedure is recommended.

However, always consult and adhere to your institution's specific Environmental Health and

Safety (EHS) guidelines and local regulations, as these may vary.[4][6]

For Solid DL-Threonine:

Containerization: Place the solid DL-Threonine waste in a clearly labeled, sealed container.

Plastic containers are often preferred over glass for waste storage.[5]

Labeling: Label the container as "Non-Hazardous Waste" and clearly identify the contents as

"DL-Threonine." Include the quantity and date of generation.[5]

Disposal:

Option 1: Regular Trash (with approval): In some cases, and with explicit permission from

your EHS department, small quantities of non-hazardous chemicals may be permissible

for disposal in the regular trash.[4][6] The chemical should be in a securely sealed

container.[4]

Option 2: EHS Collection: The most prudent approach is to dispose of the container

through your institution's hazardous waste program, even if the substance is not classified

as hazardous.[5] This ensures a documented and compliant disposal route.

For Aqueous Solutions of DL-Threonine:

Neutralization (if necessary): While DL-Threonine itself is not significantly acidic or basic, if it

has been used in a solution with a pH outside the neutral range, the pH should be adjusted

to between 5.5 and 10.5 before disposal.[4]

Dilution: For small quantities, dilute the solution with a large amount of water.

Drain Disposal (with explicit permission): Disposal of any chemical down the drain is strictly

regulated and requires written permission from your institution's EHS department.[4][5]

Generally, only small amounts of readily biodegradable, non-toxic substances are considered

for drain disposal.[4] Do not pour any chemical down the drain without prior approval.
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If DL-Threonine is contaminated with a hazardous substance, it must be disposed of as

hazardous waste.

Waste Segregation: Do not mix contaminated DL-Threonine with non-hazardous waste.

Containerization and Labeling:

Use a compatible, leak-proof waste container with a secure screw-on cap.[7]

Attach a "Hazardous Waste" tag provided by your EHS department.[5][6]

List all chemical constituents of the mixture on the tag, including their concentrations or

volumes. Abbreviations and chemical formulas are generally not permitted.[5]

Storage: Store the hazardous waste container in a designated satellite accumulation area.[8]

Ensure secondary containment is used to prevent spills.[7]

Collection: Arrange for collection by your institution's EHS or a licensed hazardous waste

disposal contractor.[5][9]

Quantitative Data Summary
While DL-Threonine itself does not have specific quantitative disposal limits due to its non-

hazardous nature, general laboratory waste guidelines provide quantitative thresholds.

Parameter Guideline Source

pH for Drain Disposal Between 5.5 and 10.5 [4]

Hazardous Waste Storage

Limit (Satellite Accumulation

Area)

Up to 55 gallons of hazardous

waste
[6][10]

Acutely Toxic Waste Limit (P-

list)

Up to 1 quart of liquid or 1

kilogram of solid
[10]

Hazardous Waste Collection

Timeframe

Within 90 days of the start of

accumulation
[7]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of DL-
Threonine waste.
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Start: DL-Threonine Waste Generated

Is the waste contaminated with
hazardous substances?

Consult SDS of all components

 Yes

Treat as Non-Hazardous Waste

 No

Treat as Hazardous Waste

Package in a sealed, compatible container
with a 'Hazardous Waste' label

List all chemical constituents
and concentrations on the label

Store in a designated Satellite
Accumulation Area with
secondary containment

Arrange for collection by
EHS/Hazardous Waste Contractor

End: Proper Disposal Complete

Is the waste solid or liquid?

Solid Waste Disposal

 Solid

Aqueous Solution Disposal

 Liquid

Package in a sealed container
labeled 'Non-Hazardous Waste:

DL-Threonine'

Consult institutional EHS guidelines for
disposal (e.g., regular trash or

EHS pickup)

Check pH (adjust to 5.5-10.5 if needed)

Seek explicit permission from EHS
for drain disposal

If approved, dispose down the drain
with copious amounts of water

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DL-Threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. carlroth.com [carlroth.com]

3. dcfinechemicals.com [dcfinechemicals.com]

4. acs.org [acs.org]

5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

6. vumc.org [vumc.org]

7. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

10. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Proper Disposal of DL-Threonine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b559538#dl-threonine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b559538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

